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Compound of Interest

Compound Name: N-Boc-2,6-difluoroaniline

Cat. No.: B112970

Technical Guide: N-Boc-2,6-difluoroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Boc-2,6-difluoroaniline, systematically named tert-butyl (2,6-difluorophenyl)carbamate, is a
protected form of 2,6-difluoroaniline. The tert-butyloxycarbonyl (Boc) protecting group is widely
utilized in organic synthesis, particularly in peptide synthesis and drug discovery, to temporarily
mask the reactivity of the amine functional group. This protection allows for selective chemical
modifications at other positions of the molecule. The presence of two fluorine atoms on the
aromatic ring can significantly influence the compound's electronic properties, lipophilicity, and
metabolic stability, making it an attractive building block in the synthesis of novel
pharmaceutical and agrochemical agents. This guide provides a comprehensive overview of
the properties of the parent aniline, a detailed protocol for the synthesis of its N-Boc derivative,
and relevant safety information.

Chemical Identity and Properties

While a specific CAS number for N-Boc-2,6-difluoroaniline is not readily available in public
databases, the key starting material is 2,6-difluoroaniline.

Table 1: Physicochemical Properties of 2,6-Difluoroaniline
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Property Value

CAS Number 5509-65-9

Molecular Formula CeHsF2N

Molecular Weight 129.11 g/mol

Appearance Clear yellow to brown liquid
Boiling Point 51-52 °C at 15 mmHg
Density 1.199 g/mL at 25 °C
Refractive Index n20/D 1.508

Solubility Slightly soluble in water

Upon Boc-protection, the resulting N-Boc-2,6-difluoroaniline is expected to be a white to pale
brown solid with a higher molecular weight (229.22 g/mol ) and a melting point in the range of
130-140 °C, based on similar N-Boc protected anilines.

Synthesis of N-Boc-2,6-difluoroaniline

The following is a general and reliable protocol for the N-tert-butyloxycarbonylation of 2,6-
difluoroaniline.

Experimental Protocol

Materials:

e 2,6-Difluoroaniline

» Di-tert-butyl dicarbonate ((Boc)z20)

» Triethylamine (EtsN) or another suitable base

e Dichloromethane (CH2Cl2) or other suitable aprotic solvent

e Saturated aqueous sodium bicarbonate (NaHCOs) solution
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e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)
e Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

e Separatory funnel

» Rotary evaporator

Procedure:

e In a clean, dry round-bottom flask, dissolve 2,6-difluoroaniline (1.0 equivalent) in
dichloromethane.

e Add triethylamine (1.1 equivalents) to the solution and stir at room temperature.

e In a separate beaker, dissolve di-tert-butyl dicarbonate (1.1 equivalents) in a minimal amount
of dichloromethane.

o Transfer the (Boc)20 solution to a dropping funnel and add it dropwise to the stirred solution
of the aniline and base over a period of 30 minutes. The reaction is typically exothermic.

 After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours, or
until the reaction is complete (monitor by TLC).

e Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate
solution.

o Transfer the mixture to a separatory funnel and separate the organic layer.
e Wash the organic layer sequentially with water and then brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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« Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

e The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
ethyl acetate/hexanes) or by column chromatography on silica gel.

Synthesis Workflow for N-Boc-2,6-difluoroaniline.

Safety Information

Proper safety precautions should be taken when handling the reagents involved in this

synthesis.

Table 2: Hazard and Safety Information
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Chemical Hazard Statements Precautionary Statements

Keep away from
Flammable liquid and vapor. heat/sparks/open flames/hot
Harmful if swallowed, in surfaces. — No smoking.
) N contact with skin, or if inhaled. Avoid breathing
2,6-Difluoroaniline ) o )
Causes skin and eye irritation. dust/fume/gas/mist/vapors/spr
May cause respiratory ay. Wear protective
irritation. gloves/protective clothing/eye

protection/face protection.

Keep away from

Flammable solid. Causes heat/sparks/open flames/hot
Di-tert-butyl dicarbonate serious eye irritation. May surfaces. — No smoking.
cause respiratory irritation. Avoid breathing dust. Wear

eye protection/face protection.

Keep away from

) o heat/sparks/open flames/hot
Highly flammable liquid and )
) surfaces. — No smoking. Do
vapor. Harmful if swallowed.
] ] ] not breathe
Triethylamine Causes severe skin burns and )
) dust/fume/gas/mist/vapors/spr
eye damage. Harmful if ]
, ay. Wear protective
inhaled. ] ]
gloves/protective clothing/eye

protection/face protection.

Role in Drug Discovery and Development

While there is no specific signaling pathway directly attributed to N-Boc-2,6-difluoroaniline, its
derivatives are of significant interest in medicinal chemistry. The 2,6-difluorophenyl moiety is
incorporated into various drug candidates to enhance their pharmacological properties. The
Boc-protected amine allows for the facile synthesis of diverse libraries of compounds for
screening against various biological targets. For instance, this scaffold can be used in the
synthesis of kinase inhibitors, where the aniline nitrogen can be further functionalized to
interact with the hinge region of the enzyme's active site.

 To cite this document: BenchChem. [N-Boc-2,6-difluoroaniline CAS number and properties].
BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b112970#n-boc-2-6-difluoroaniline-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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